Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Amonafide dihydrochloride salt forms
comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Amonafide dihydrochloride

CAS No.: 150091-68-2

Cat. No.: S548594

Amonafide Salt Forms

The table below summarizes the different salt forms of the anticancer agent Amonafide identified in the

search results.

Key Characteristics | Rationale for Supporting Experimental
Salt Form
Development Data
L-Malate (Xanafide) Developed to have comparable cytotoxicity & Comparative preclinical
[1] pharmacokinetics to parent drug, with superior  evaluation in breast cancer
solubility, stability, and compressibility [1]. cell lines (MCF-7, MDA-MB-
Received FDA Orphan Drug Designation for 231, etc.) [1].
AML [1].
Dihydrochloride [2] One of the many salt forms synthesized and Patents provide general
[3] listed in patents. synthesis and

characterization methods [2]

[3].
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Key Characteristics | Rationale for Supporting Experimental
Salt Form

Development Data
Other Organic & Includes oxalate, citrate, malonate, acetate, Primarily listed in patents with
Mineral Salts [2] [3] benzoate, methanesulfonate, and claims of synthesis and

toluenesulfonate salts, among others [2] [3]. pharmaceutical composition

formulation [2] [3].

Experimental Protocols for Salt Synthesis and Analysis

The patents and research articles outline standard methodologies for the preparation and characterization of

these salts.

General Synthesis Protocol for Amonafide Salts [2] [3]

The following is a typical workflow for synthesizing Amonafide salts, as described in patent documents:

¢ Dissolution: Amonafide free base is dissolved in a suitable organic solvent (e.g., an alcohol like
ethanol or methanol).

e Acid Addition: The corresponding acid (e.g., hydrochloric acid for the dihydrochloride, L-malic acid
for the malate salt) is added to the solution. The acid can be added as a solid or in a solution (e.g., an
agueous or alcoholic solution).

e Stirring and Crystallization: The mixture is stirred, often at elevated temperatures (e.g., reflux), until
the salt formation is complete. The product is then cooled to precipitate.

¢ Isolation and Drying: The solid salt is isolated by filtration or centrifugation, washed with solvent,
and dried under vacuum.

Key Characterization Methods [2] [3]

To confirm the identity and properties of the synthesized salts, the following analyses are typically

performed:

¢ Melting Point: Determined using standard capillary methods.
e Spectroscopic Analysis: Structure confirmation via 1H Nuclear Magnetic Resonance (1H NMR).
e Elemental Analysis (EA): Used to verify the chemical composition.
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¢ High-Performance Liquid Chromatography (HPLC): Employed to assess the purity of the final
product.

Pathway for Salt Form R&D

The development of a new salt form, like Amonafide L-malate (Xanafide), follows a logical progression

from initial synthesis to biological validation, driven by the goal of improving pharmaceutical properties.
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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